Cas no 130147-42-1 (1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethoxy)methyl]-)

1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethoxy)methyl]- structure
130147-42-1 structure
Product Name:1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethoxy)methyl]-
CAS No:130147-42-1
MF:C12H18O4
MW:226.268924236298
CID:1225333
PubChem ID:11974408
Update Time:2025-04-20

1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethoxy)methyl]-
    • 2-(hydroxymethyl)-2-(phenylmethoxymethyl)propane-1,3-diol
    • SCHEMBL5375962
    • 2-[(BENZYLOXY)METHYL]-2-(HYDROXYMETHYL)PROPANE-1,3-DIOL
    • DTXSID20474981
    • 130147-42-1
    • SY391742
    • DB-103366
    • Inchi: 1S/C12H18O4/c13-7-12(8-14,9-15)10-16-6-11-4-2-1-3-5-11/h1-5,13-15H,6-10H2
    • InChI Key: SLDUUYIXPMPEDL-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CC(CO)(CO)CO

Computed Properties

  • Exact Mass: 226.12050905g/mol
  • Monoisotopic Mass: 226.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 69.9Ų
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